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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of

Dimethyl 5-nitroisophthalate, an important intermediate in organic synthesis. This document

outlines the compound's fragmentation pattern under electron ionization (EI), presents detailed

experimental protocols for its analysis, and visualizes key processes through logical diagrams.

Electron Ionization Mass Spectrum Data
The mass spectrum of Dimethyl 5-nitroisophthalate is characterized by a distinct

fragmentation pattern under electron ionization. The quantitative data, including the mass-to-

charge ratio (m/z) and relative intensity of the major fragments, are summarized in the table

below. This data is crucial for the identification and quantification of the compound in various

matrices.
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m/z Relative Intensity (%) Proposed Fragment Ion

41 11.2 C3H5+

50 11.2 C4H2+

59 16.8 COOCH3+

63 14.0 C5H3+

74 16.8 C3H2O2+

75 25.2 C6H3+

76 16.8 C6H4+

91 11.2 C6H5N+

104 14.0 C6H4O2+

134 22.4 [M-NO2-COOCH3]+

149 16.8 C8H5O3+

162 58.9 [M-NO2-OCH3]+

178 19.6 [M-COOCH3]+

208 94.4 [M-OCH3]+

209 100.0 [M-NO]+

239 50.5 [M]+• (Molecular Ion)

Fragmentation Pathway of Dimethyl 5-
nitroisophthalate
The fragmentation of Dimethyl 5-nitroisophthalate under electron ionization follows a series

of characteristic steps initiated by the loss of functional groups from the molecular ion ([M]+•).

The proposed pathway involves the primary loss of a methoxy radical (•OCH3) to form the

base peak at m/z 208, followed by subsequent losses of nitric oxide (NO), carbon monoxide

(CO), and other neutral fragments.
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Caption: Proposed fragmentation pathway of Dimethyl 5-nitroisophthalate in EI-MS.

Experimental Protocols
The following section details a representative protocol for the analysis of Dimethyl 5-
nitroisophthalate using Gas Chromatography-Mass Spectrometry (GC-MS) with electron

ionization.

Sample Preparation
Standard Solution Preparation: Accurately weigh approximately 10 mg of Dimethyl 5-
nitroisophthalate standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol or

acetonitrile) to prepare a stock solution of 1 mg/mL.

Working Solutions: Prepare a series of working standard solutions by serial dilution of the

stock solution to the desired concentrations for calibration.

Sample Extraction (if applicable): For analysis from a complex matrix, a suitable extraction

method such as liquid-liquid extraction or solid-phase extraction should be employed to

isolate the analyte.

GC-MS Parameters
Gas Chromatograph: Agilent 7890B GC System (or equivalent)
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Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary

column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Injection Mode: Splitless

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 15 °C/min.

Hold: Hold at 280 °C for 5 minutes.

Transfer Line Temperature: 280 °C

Mass Spectrometer Parameters
Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-300

Solvent Delay: 3 minutes

Experimental Workflow
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The general workflow for the mass spectrometric analysis of Dimethyl 5-nitroisophthalate is

depicted in the following diagram. This workflow outlines the major steps from sample

introduction to data analysis.
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Caption: General workflow for the GC-MS analysis of Dimethyl 5-nitroisophthalate.
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To cite this document: BenchChem. [Mass Spectrometry of Dimethyl 5-nitroisophthalate: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082987#mass-spectrometry-of-dimethyl-5-
nitroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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